Cas no 122497-22-7 (2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine)

2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine structure
122497-22-7 structure
Product Name:2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine
CAS No:122497-22-7
MF:C14H19N5O4
MW:321.331762552261
CID:1214927
PubChem ID:9949016
Update Time:2025-04-20

2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine
    • diethyl 2-[2-(2-aminopurin-9-yl)ethyl]propanedioate
    • diethyl 2-(2-(2-aminopurin-9-yl)ethyl)malonate
    • diethyl 2-(2-(2-aminopurine-9-yl)ethyl)malonate
    • DIETHYL 2-[2-(2-AMINO-9H-PURIN-9-YL)ETHYL]MALONATE
    • Propanedioic acid,[2-(2-amino-9H-purin-9-yl)ethyl]-,diethyl ester
    • DTXSID80433236
    • SCHEMBL3156963
    • 1,3-diethyl 2-[2-(2-amino-9H-purin-9-yl)ethyl]propanedioate
    • 122497-22-7
    • Propanedioic acid, 2-[2-(2-amino-9H-purin-9-yl)ethyl]-, 1,3-diethyl ester
    • Propanedioic acid, [2-(2-amino-9H-purin-9-yl)ethyl]-, diethyl ester
    • Inchi: 1S/C14H19N5O4/c1-3-22-12(20)9(13(21)23-4-2)5-6-19-8-17-10-7-16-14(15)18-11(10)19/h7-9H,3-6H2,1-2H3,(H2,15,16,18)
    • InChI Key: KNWMSZQPOGIVMT-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)CCN1C=NC2=CN=C(N)N=C12)=O

Computed Properties

  • Exact Mass: 321.14400
  • Monoisotopic Mass: 321.14370410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 122.95000
  • LogP: 0.47110

2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine Production Method

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